2-(2-Chlorophenyl)-1H-indole

• IUPAC Name: 2-(2-chlorophenyl)-1H-indole
• InChI: InChI=1S/C14H10ClN/c15-12-7-3-2-6-11(12)14-9-10-5-1-4-8-13(10)16-14/h1-9,16H
• InChI Key: LZJWKDHFCALIGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C3=CC=CC=C3Cl
• Molecular Formula: C14H10ClN
• DSSTOX Substance ID: DTXSID101308901
• Molecular Weight: 227.69 g/mol
• CAS RN: 23746-79-4

Description

2-(2-Chlorophenyl)-1H-indole, also known as 2C-C, is a synthetic compound that belongs to the phenethylamine and indole families. It is a psychoactive substance that has been studied for its potential therapeutic applications in various fields of scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel Indole Derivatives : A study by Tariq et al. (2020) focuses on the synthesis and characterization of novel indole-based derivatives, including 4,6-dimethoxy-2,3-diphenyl-1H-indole and others. These compounds were analyzed using spectroscopic techniques and X-ray diffraction (XRD) studies, with additional insights from density functional theory (DFT) study. These derivatives exhibit fine nonlinear optical (NLO) properties and have potential applications in hi-tech fields (Tariq et al., 2020).

Biological Evaluation

• Chalcone Derivatives as Anti-inflammatory Agents : Research by Rehman et al. (2022) involves synthesizing new chalcone derivatives from 2-(4-acetylphenoxy)-1-(1H-indol-1-yl)ethan-1-one and evaluating their anti-inflammatory activity. This highlights the medicinal potential of indole derivatives (Rehman et al., 2022).

X-ray Crystallographic Analysis

• Indole Analog with Medicinal Potential : Al-Ostoot et al. (2019) synthesized an indole analog, N-(2-(2-(4-chlorophenoxy)acetamido)phenyl)-1H-indole-2-carboxamide, with potential anti-oxidant, anti-HIV, and anti-cancer activities. The study involved conventional spectroscopic techniques and X-ray diffraction methods (Al-Ostoot et al., 2019).

Photophysics and Photochemistry

• Indole Chromophore Studies : Giussani et al. (2011) explored the photophysical properties of indole, a chromophore in molecules like tryptophan and serotonin. This study provides insights into the energy decay mechanisms in indole after UV irradiation (Giussani et al., 2011).

Antimicrobial and Antifungal Activity

• Bis-Indole Derivatives for Antibacterial Use : Shaikh et al. (2018) synthesized bis-indole derivatives showing significant antibacterial activity against S. aureus and E. coli, suggesting the potential of these compounds in antimicrobial applications (Shaikh et al., 2018).

Anticancer Applications

• 3-Thiocyanato-1H-Indoles as Anticancer Agents : Fortes et al. (2016) developed a series of 3-thiocyanato-1H-indoles with significant antiproliferative activity against human cancer cell lines, highlighting their potential as anticancer agents (Fortes et al., 2016).